dimethyl 2-[(bicyclo[2.2.1]hept-2-ylcarbonyl)amino]terephthalate

• IUPAC Name: dimethyl 2-(bicyclo[2.2.1]heptane-2-carbonylamino)benzene-1,4-dicarboxylate
• InChI: InChI=1S/C18H21NO5/c1-23-17(21)12-5-6-13(18(22)24-2)15(9-12)19-16(20)14-8-10-3-4-11(14)7-10/h5-6,9-11,14H,3-4,7-8H2,1-2H3,(H,19,20)
• InChI Key: CDHYVNVXAYOGLM-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC(=C(C=C1)C(=O)OC)NC(=O)C2CC3CCC2C3
• Molecular Formula: C18H21NO5
• Molecular Weight: 331.4 g/mol

Description

Dimethyl 2-[(bicyclo[2.2.1]hept-2-ylcarbonyl)amino]terephthalate is a synthetic compound that has gained attention in the scientific community due to its potential applications in various fields. 2.1]hept-2-ylcarbonyl)amino]terephthalate.

Mechanism of Action

The mechanism of action of dimethyl 2-[(bicyclo[2.2.1]hept-2-ylcarbonyl)amino]terephthalate is not fully understood, but it is believed to involve the interaction of the compound with specific receptors or enzymes in the body. The compound has been shown to selectively bind to certain cell types, suggesting that it may have a specific target in the body.
Biochemical and Physiological Effects:
The biochemical and physiological effects of dimethyl 2-[(bicyclo[2.2.1]hept-2-ylcarbonyl)amino]terephthalate are not well characterized. However, studies have shown that the compound is relatively non-toxic and does not cause significant adverse effects in laboratory animals.

Advantages and Limitations for Lab Experiments

The advantages of using dimethyl 2-[(bicyclo[2.2.1]hept-2-ylcarbonyl)amino]terephthalate in lab experiments include its high purity and stability, as well as its ability to selectively bind to certain cell types. However, the compound is relatively expensive and may not be readily available for all researchers.

Future Directions

There are several potential future directions for research on dimethyl 2-[(bicyclo[2.2.1]hept-2-ylcarbonyl)amino]terephthalate. One area of interest is the development of new materials and polymers based on the compound. Another area of interest is the investigation of the compound's potential as a drug delivery agent for targeted therapies. Additionally, further research is needed to fully understand the mechanism of action and potential physiological effects of the compound.

Synthesis Methods

Dimethyl 2-[(bicyclo[2.2.1]hept-2-ylcarbonyl)amino]terephthalate can be synthesized through a multistep process involving the reaction of bicyclo[2.2.1]hept-2-ene-2-carboxylic acid with terephthalic acid. The resulting product is then treated with methyl iodide to form dimethyl 2-[(bicyclo[2.2.1]hept-2-ylcarbonyl)amino]terephthalate. The synthesis method has been optimized to increase the yield and purity of the compound.

Scientific Research Applications

Dimethyl 2-[(bicyclo[2.2.1]hept-2-ylcarbonyl)amino]terephthalate has been studied for its potential applications in various fields, including materials science, drug delivery, and bioimaging. In materials science, the compound has been used as a building block for the synthesis of polymers with unique properties such as high thermal stability and mechanical strength. In drug delivery, the compound has been investigated as a potential carrier for targeted drug delivery due to its ability to selectively bind to certain cell types. In bioimaging, the compound has been used as a fluorescent probe for imaging living cells and tissues.